6-imino-11-methyl-N-[(4-methylphenyl)methyl]-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C27H31N5O3
• Molecular Weight: 473.6 g/mol
• IUPAC Name: 6-imino-11-methyl-N-[(4-methylphenyl)methyl]-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C27H31N5O3/c1-17(2)35-14-6-13-31-23(28)21(26(33)29-16-20-10-8-18(3)9-11-20)15-22-25(31)30-24-19(4)7-5-12-32(24)27(22)34/h5,7-12,15,17,28H,6,13-14,16H2,1-4H3,(H,29,33)
• InChI Key: BBYLOKDFGSLIQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)CCCOC(C)C

Description

This compound is a structurally complex tricyclic carboxamide featuring a fused heterocyclic core with imino, oxo, and alkyloxypropyl substituents. Its synthesis likely involves multi-step protocols, including diazotization, acyl chloride formation, and nucleophilic substitution, as seen in analogous imidazo-tetrazine derivatives (e.g., compounds IIIa–IIIh and IVa–IVi in ). The presence of a 3-propan-2-yloxypropyl group suggests enhanced lipophilicity, which may influence bioavailability and target binding.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Imidazo-Tetrazine and Spirocyclic Families

The compound shares synthetic and structural parallels with two key classes:

Key differences include the tricyclic core of the target compound vs. the bicyclic tetrazine system in III/IV derivatives. The 3-propan-2-yloxypropyl chain in the target compound may confer distinct solubility and steric properties compared to the simpler alkyl/aryl substituents in III/IV.

Spiro[4.5]decane-6,10-dione Derivatives (): Compounds like 8-(4-dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione exhibit spirocyclic frameworks and benzothiazole moieties. The target compound lacks a spiro center but shares polycyclic complexity and amide functionalities. Its tricyclic system may enhance rigidity and binding specificity compared to the spiro derivatives.

Physicochemical and Pharmacological Comparisons

Table 1: Key Properties of the Target Compound and Analogues

Property	Target Compound	Imidazo-Tetrazine IIIa–IIIh ()	Spiro[4.5]decane Derivatives ()
Core Structure	Tricyclic (1,7,9-triazatricyclo)	Bicyclic (imidazo-tetrazine)	Spirocyclic (oxa-aza-spiro)
Key Substituents	3-Propan-2-yloxypropyl, 4-methylbenzyl	Methyl, aryl esters/amides	Benzothiazolyl, dimethylaminophenyl
Molecular Weight (estimated)	~550–600 g/mol	~300–400 g/mol	~450–500 g/mol
Solubility (Predicted)	Moderate (polar substituents)	Low to moderate (ester/amide groups)	Low (aromatic substituents)
Potential Bioactivity	Ferroptosis modulation (inferred)	Anticancer (temozolomide analogues)	Antimicrobial, enzyme inhibition

Mechanistic Insights and Therapeutic Potential

• Ferroptosis Induction: The target compound’s imino and oxo groups may act as redox-active motifs, similar to ferroptosis-inducing agents (FINs) described in OSCC studies (). Its lipophilic side chain could enhance membrane penetration, a critical factor for FIN efficacy.
• Selectivity: Compared to natural FINs (e.g., erastin), the tricyclic scaffold may reduce off-target effects by limiting interactions with non-cancerous cells, as seen in OSCC models ().